Cas no 1250562-92-5 (N-[(Oxan-4-yl)methyl]cyclohexanamine)

• Product Name: N-[(Oxan-4-yl)methyl]cyclohexanamine
• CAS No: 1250562-92-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5048855
• Update Time: 2025-05-25

N-[(Oxan-4-yl)methyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-[(oxan-4-yl)methyl]cyclohexanamine
• N-(oxan-4-ylmethyl)cyclohexanamine
• N-[(Oxan-4-yl)methyl]cyclohexanamine

• Inchi： 1S/C12H23NO/c1-2-4-12(5-3-1)13-10-11-6-8-14-9-7-11/h11-13H,1-10H2
• InChI Key： UWJJOXQQSBAPQV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CNC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Additional information on N-[(Oxan-4-yl)methyl]cyclohexanamine

N-[(Oxan-4-yl)methyl]cyclohexanamine: A Comprehensive Overview

N-[(Oxan-4-yl)methyl]cyclohexanamine, identified by the CAS Registry Number 1250562-92-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the properties of polymeric materials through controlled radical polymerization techniques.

The molecular structure of N-[(Oxan-4-yl)methyl]cyclohexanamine comprises a cyclohexane ring attached to an oxane (tetrahydropyran) group via a methylene bridge. This configuration imparts the compound with distinctive electronic and steric properties, making it a versatile building block in organic synthesis. Researchers have explored its ability to act as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic efficiency in certain transformations.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of N-[(Oxan-4-yl)methyl]cyclohexanamine. These studies reveal that the compound exhibits favorable electron-donating properties, which are crucial for its role in stabilizing metal radicals during polymerization processes. Such insights have paved the way for its application in the development of high-performance polymers with tailored mechanical and thermal properties.

In terms of synthesis, N-[(Oxan-4-yl)methyl]cyclohexanamine can be prepared via a variety of methods, including nucleophilic substitution and reductive amination. The choice of synthetic route depends on the starting materials and desired purity levels. Recent research has focused on optimizing these methods to improve yield and reduce environmental impact, aligning with current trends toward sustainable chemical synthesis.

The application of N-[(Oxan-4-yl)methyl]cyclohexanamine extends beyond traditional chemical synthesis. It has been utilized as a precursor in the preparation of advanced materials such as stimuli-responsive polymers and self-healing materials. These applications leverage the compound's ability to form stable covalent bonds under specific conditions, enabling dynamic material behavior.

Furthermore, recent studies have explored the potential of N-[(Oxan-4-y l)methyl]cyclohexanamine in medicinal chemistry. Its structural features make it a promising candidate for drug delivery systems, where it can serve as a carrier or stabilizing agent for bioactive molecules. Preliminary results indicate that it enhances drug solubility and bioavailability without compromising safety profiles.

In conclusion, N-[ (Ox an -4 -yl )m eth yl ] cyc lo hex an amine strong > , with CAS No .< strong > 1250562 -9 2 -5 strong > , stands as a pivotal compound in modern chemistry . Its unique properties , coupled with recent research advancements , underscore its potential to drive innovation across multiple disciplines . As ongoing studies continue to uncover new applications , this compound is poised to play an increasingly important role in both academic research and industrial applications . p > article > response >